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In the realm of animal research, particularly in studies requiring urinary catheterization, the
choice of catheter type is a critical determinant of experimental outcomes and animal welfare.
The two most commonly employed types are the Nelaton and the Foley catheter. This guide
provides an objective comparison of their performance, drawing upon key experimental data
from animal studies to inform researchers, scientists, and drug development professionals in
their selection process.

Performance and Biocompatibility: A Head-to-Head
Comparison

A significant factor in catheter selection is the associated risk of urinary tract infections (UTIs), a
common complication of catheterization. A randomized controlled trial conducted on rabbits
provides direct comparative data on this outcome. The study highlights a statistically significant
difference in the incidence of UTIs between the two catheter types.

Key Findings:

¢ Nelaton catheters are associated with a lower risk of urinary tract infections (UTIs) compared
to Foley catheters in long-term use.[1][2][3][4][5]

o Several complications have been linked to the latex material in routine Foley catheters,
prompting recommendations for the use of alternatives like Nelaton catheters.[1][2][3][4][5]
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The following table summarizes the quantitative data on UTI incidence from the comparative

study.
Number of Number of UTI  Percentage of
Catheter Type . P-value
Animals Cases UTI Cases
Nelaton 20 4 20% 0.01[1][21[31I5]
Foley 20 12 60% 0.01[1][2][3][5]
Control (No
20 0 0% N/A
Catheter)

Experimental Protocols

To ensure the reproducibility and validity of these findings, a detailed understanding of the
experimental methodology is crucial. The following protocol is based on the comparative study
in rabbits.[1][2][3]

Animal Model:
e Species: Rabbit
o Total Number of Animals: 60

e Group Allocation: The animals were randomly assigned to one of three groups of twenty.[1]

[21[3]

o Group 1: Catheterized with a Nelaton catheter.

o Group 2: Catheterized with a Foley catheter.

o Group 3: Control group, no catheterization.
Catheterization Procedure:

e Animal preparation and sedation were performed according to institutional guidelines.
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e The appropriate size Nelaton or Foley catheter was inserted into the urethra under sterile
conditions.

o For the Foley catheter group, the balloon was inflated with sterile water to secure its position
in the bladder. For the Nelaton catheter, which lacks a balloon, it was secured externally.

e The catheters were left in place for a period of seven days.[1][3]
Outcome Assessment:

o After seven days, urine samples were collected via suprapubic aspiration to ensure a sterile
sample.[1][3]

e The collected urine was then sent for laboratory culture to identify the presence of bacteria,
indicative of a UTIL.[1][3]

o Data was analyzed using descriptive statistics, chi-square, and Fisher's exact tests.[1][3]

Experimental Workflow

The following diagram illustrates the workflow of the comparative animal study.
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Caption: Workflow of the comparative study on Nelaton and Foley catheters in a rabbit model.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12374733?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Logical Relationship of Catheter Attributes and
Outcomes

The choice between a Nelaton and a Foley catheter involves considering their inherent design
differences and how these impact potential clinical outcomes.

Catheter Types

Nelaton Catheter Foley Catheter

/ '/ Key Attributes \

| Simple, straight design | Typically PVC Inflatable balloon for retention

| Often latex
/ l Potential Outcomes in Animal Studies \

Suitable for short-term/ Suitable for long-term/ Potential for latex-associated
intermittent use indwelling use complications

| Higher Incidence of UTI

Lower Incidence of UTI |

Click to download full resolution via product page

Caption: Logical relationship between catheter attributes and observed outcomes.

Conclusion

The available animal study data strongly suggests that Nelaton catheters present a lower risk
of urinary tract infections compared to Foley catheters when used for seven days in a rabbit
model.[1][2][3][4][5] This is a critical consideration for researchers aiming to minimize
confounding variables and improve animal welfare during their studies. While Foley catheters
offer the advantage of a self-retaining balloon for long-term placement, the potential for
increased UTI risk and complications associated with latex should be carefully weighed.[1][2][3]
[4][5] For short-term or intermittent catheterization in animal models, the Nelaton catheter
appears to be a more favorable option based on the current evidence. Further research in
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other animal models and for longer durations would be beneficial to expand upon these
findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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